4-[4-[(4-Fluorophenyl)methyl]piperazin-1-yl]-N,N,6-trimethylpyrimidin-2-amine

• IUPAC Name: 4-[4-[(4-fluorophenyl)methyl]piperazin-1-yl]-N,N,6-trimethylpyrimidin-2-amine
• InChI: InChI=1S/C18H24FN5/c1-14-12-17(21-18(20-14)22(2)3)24-10-8-23(9-11-24)13-15-4-6-16(19)7-5-15/h4-7,12H,8-11,13H2,1-3H3
• InChI Key: QKXJEQSSVQPVCI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=N1)N(C)C)N2CCN(CC2)CC3=CC=C(C=C3)F
• Molecular Formula: C18H24FN5
• Molecular Weight: 329.4 g/mol

Description

The compound “4-[4-[(4-Fluorophenyl)methyl]piperazin-1-yl]-N,N,6-trimethylpyrimidin-2-amine” is related to a class of compounds used in the treatment of cancers. It shares structural similarities with other compounds that have been studied for their inhibitory effects on Equilibrative Nucleoside Transporters (ENTs).

Mechanism of Action

This compound is likely to act as an inhibitor of ENTs, which play a vital role in nucleotide synthesis, regulation of adenosine function, and chemotherapy. It is more selective to ENT2 than to ENT1.

Future Directions

The future directions for this compound could involve further studies to understand its selectivity towards ENT2 over ENT1, and its potential applications in the treatment of diseases where ENTs play a crucial role. Further modification of the chemical structure of this compound may lead to even better ENT2-selective inhibitors of potential clinical, physiological, and pharmacological importance.